N-[2,5-dioxo-6-(4-phenoxyphenyl)-3-pyrano[3,2-c]pyridinyl]benzamide

• IUPAC Name: N-[2,5-dioxo-6-(4-phenoxyphenyl)pyrano[3,2-c]pyridin-3-yl]benzamide
• InChI: InChI=1S/C27H18N2O5/c30-25(18-7-3-1-4-8-18)28-23-17-22-24(34-27(23)32)15-16-29(26(22)31)19-11-13-21(14-12-19)33-20-9-5-2-6-10-20/h1-17H,(H,28,30)
• InChI Key: URWMMFHJPBNEJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=CN(C3=O)C4=CC=C(C=C4)OC5=CC=CC=C5)OC2=O
• Molecular Formula: C27H18N2O5
• Molecular Weight: 450.4 g/mol
• CAS No.: 341966-27-6

Description

“N-[2,5-dioxo-6-(4-phenoxyphenyl)-3-pyrano[3,2-c]pyridinyl]benzamide” is a chemical compound with the molecular formula C27H18N2O5. It has an average mass of 450.442 Da and a monoisotopic mass of 450.121582 Da. It is also known as an aromatic ether.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are characterized by its molecular formula C27H18N2O5, average mass 450.442 Da, and monoisotopic mass 450.121582 Da.

Scientific Research Applications

Polymeric Materials Development

• A study on pyridinyl-containing benzoxazine highlighted its unusual curing behaviors with epoxy resins, suggesting potential applications in developing advanced polymeric materials with good thermal properties due to the pyridinyl group acting as a catalyst and crosslinking site (Lin et al., 2014).

Antimicrobial Compounds Synthesis

• Research into coumarin derivatives involving pyrano[3,2-c]pyridinyl structures indicated that these compounds could be synthesized through reactions with various reagents, displaying antimicrobial activity. This opens avenues for creating new antimicrobial agents (Al-Haiza et al., 2003).

Photosensitive Materials

• The development of photosensitive poly(benzoxazole) based on a precursor from diphenyl isophthalate and bis(o-aminophenol) suggests applications in photoresist materials for fine patterning, owing to its sensitivity and contrast upon exposure to UV light (Ebara et al., 2003).

Catalysis in Organic Synthesis

• Studies on meta-selective C-H borylation of benzamides and pyridines by an iridium-Lewis acid bifunctional catalyst reveal innovative pathways in organic synthesis, enabling precise control over the site-selectivity of reactions (Yang et al., 2019).

Novel Heterocyclic Compounds

• The synthesis of novel pyridine and fused pyridine derivatives showcases potential in creating diverse heterocyclic compounds with antimicrobial and antioxidant activity, further enriching the chemical toolkit for pharmaceutical research (Flefel et al., 2018).